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Compound of Interest

Compound Name: Tetrakis(4-carboxyphenyl)silane

Cat. No.: B3075037 Get Quote

Introduction

Tetrakis(4-carboxyphenyl)silane (TCPS) is a tetrahedral silicon-centered organic linker that

has garnered significant interest in the field of materials science, particularly in the synthesis of

Metal-Organic Frameworks (MOFs). Its rigid, three-dimensional structure makes it an excellent

building block for creating porous and stable crystalline materials. MOFs constructed with

TCPS have shown promise in various applications, including gas storage and separation. A

notable application of TCPS-based MOFs is in the development of chemical sensors, primarily

leveraging their inherent luminescent properties.

This document provides detailed application notes and protocols for the use of tetrakis(4-
carboxyphenyl)silane in the fabrication of a luminescent chemical sensor. The focus is on a

Zirconium-based MOF (Zr-TCPS MOF) which exhibits fluorescence, making it a suitable

candidate for detecting analytes through luminescence quenching mechanisms. These

protocols are intended for researchers and scientists in materials chemistry, analytical

chemistry, and drug development.

Principle of Operation

The underlying principle of the chemical sensor described herein is the change in the

fluorescent properties of a Zr-TCPS MOF upon interaction with a target analyte. The TCPS

ligand itself is fluorescent, and its incorporation into the rigid MOF structure can enhance its
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emission properties.[1][2] The porous nature of the MOF allows for the diffusion of analyte

molecules into the framework, where they can interact with the TCPS ligands. This interaction,

often through electron transfer or energy transfer mechanisms, can lead to a quenching

(decrease) or, in some cases, an enhancement of the MOF's fluorescence intensity. The

change in fluorescence is proportional to the concentration of the analyte, forming the basis for

quantitative detection.

Experimental Protocols
1. Synthesis of Zirconium-Tetrakis(4-carboxyphenyl)silane MOF (Zr-TCPS MOF)

This protocol is adapted from the solvothermal synthesis method described by Wang et al.

(2015).[1][2]

Materials:

Tetrakis(4-carboxyphenyl)silane (H4TCPS)

Zirconium oxychloride octahydrate (ZrOCl₂·8H₂O)

N,N-Dimethylformamide (DMF)

Formic acid

Acetone

Procedure:

In a glass vial, combine 6.40 mg (0.0125 mmol) of tetrakis(4-carboxyphenyl)silane and

16.10 mg (0.0500 mmol) of ZrOCl₂·8H₂O.[1][2]

Add a solvent mixture of 2 mL of DMF and 1.2 mL of formic acid to the vial.[1][2]

Ultrasonicate the mixture until the solids are fully dissolved, resulting in a clear solution.[1][2]

Seal the vial and place it in a convection oven preheated to 130°C for 48 hours.[1][2]

After the reaction is complete, allow the vial to cool down to room temperature.
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Collect the colorless, distorted-octahedron-shaped crystals by filtration.

Wash the collected crystals thoroughly with fresh DMF.

Dry the synthesized Zr-TCPS MOF in an oven at 40°C for 10 hours.[1][2]

Activation of the MOF:

Immerse the as-synthesized Zr-TCPS MOF in anhydrous DMF containing a few drops of 2 M

HCl for 12 hours to remove any unreacted starting materials.[1]

Decant the DMF/HCl solution and immerse the MOF in anhydrous acetone for 12 hours.

Repeat this step three times, replacing the acetone each time.[1]

After the final acetone wash, decant the solvent and dry the activated MOF in an oven at

40°C for 10 hours.[1]

For complete activation and removal of guest molecules from the pores, heat the MOF under

vacuum at 200°C for 10 hours before use in sensing experiments.[1]

2. Protocol for Luminescence-Based Chemical Sensing

This protocol describes a general procedure for evaluating the performance of the Zr-TCPS

MOF as a fluorescent sensor for a model analyte, such as a nitroaromatic compound (e.g.,

2,4,6-trinitrophenol - TNP) or a metal ion, in a liquid phase.

Materials:

Activated Zr-TCPS MOF

Solvent for dispersing the MOF (e.g., ethanol, DMF, or water, depending on the analyte's

solubility and MOF stability)

Analyte stock solution of known concentration

Fluorometer

Procedure:
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Preparation of MOF Dispersion:

Weigh a precise amount of the activated Zr-TCPS MOF (e.g., 3 mg).

Disperse the MOF in a specific volume of the chosen solvent (e.g., 3 mL) in a cuvette.

Ultrasonicate the mixture to form a stable, homogeneous suspension.

Fluorescence Measurement:

Place the cuvette containing the MOF dispersion into the fluorometer.

Set the excitation wavelength to 260 nm.[1][2][3]

Record the fluorescence emission spectrum, noting the peak intensity at 435 nm.[1][2][3]

Analyte Addition and Sensing:

Prepare a series of analyte solutions of varying concentrations by diluting the stock

solution.

To the MOF dispersion in the cuvette, add a small, fixed volume (e.g., 10 µL) of the

analyte solution.

Mix the solution thoroughly and allow it to incubate for a specific period (e.g., 5-10

minutes) to ensure interaction between the analyte and the MOF.

Record the fluorescence emission spectrum again under the same conditions.

Repeat this process for each analyte concentration.

Data Analysis:

Calculate the fluorescence quenching efficiency for each analyte concentration using the

Stern-Volmer equation: (I₀ / I) = 1 + Ksv[Q] where:

I₀ is the initial fluorescence intensity of the MOF dispersion.

I is the fluorescence intensity after the addition of the analyte.
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Ksv is the Stern-Volmer quenching constant.

[Q] is the molar concentration of the analyte.

Plot (I₀ / I) - 1 versus the analyte concentration to determine the quenching constant and

assess the linearity of the sensor response.

The limit of detection (LOD) can be calculated using the formula: LOD = 3σ / S where:

σ is the standard deviation of the blank measurement.

S is the slope of the calibration curve.

Data Presentation
The performance of a chemical sensor based on Zr-TCPS MOF can be summarized in the

following table. The values presented are illustrative and would need to be determined

experimentally for a specific analyte.

Analyte Solvent
Linear
Range (µM)

Limit of
Detection
(µM)

Quenching
Efficiency
(%) at Max
Concentrati
on

Stern-
Volmer
Constant
(Ksv, M⁻¹)

[Example:

Fe³⁺]
Water

[To be

determined]

[To be

determined]

[To be

determined]

[To be

determined]

[Example:

TNP]
Ethanol

[To be

determined]

[To be

determined]

[To be

determined]

[To be

determined]

[Example:

Aflatoxin B1]
Water

[To be

determined]

[To be

determined]

[To be

determined]

[To be

determined]

Visualizations
Diagram 1: Synthesis Workflow of Zr-TCPS MOF
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Reactants

Synthesis Process Product Activation

Tetrakis(4-carboxyphenyl)silane

Ultrasonic DissolutionZrOCl₂·8H₂O

DMF + Formic Acid

Solvothermal Reaction
(130°C, 48h) Cool to Room Temp. Filtration & Washing Drying (40°C) As-Synthesized

Zr-TCPS MOF
Solvent Exchange

(DMF/HCl, Acetone)
Vacuum Drying

(200°C) Activated Zr-TCPS MOF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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